Cas no 132857-12-6 ((2E)-5-benzyl-2-(4-chlorophenyl)imino-1,3-thiazolidin-4-one)

• Product Name: (2E)-5-benzyl-2-(4-chlorophenyl)imino-1,3-thiazolidin-4-one
• CAS No: 132857-12-6
• MF: C₁₆H₁₃ClN₂OS
• MW: 316.805221319199
• CID: 6510422
• Update Time: 2025-05-27

(2E)-5-benzyl-2-(4-chlorophenyl)imino-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2E)-5-benzyl-2-(4-chlorophenyl)imino-1,3-thiazolidin-4-one
• (E)-5-benzyl-2-((4-chlorophenyl)imino)thiazolidin-4-one
• 4(5H)-Thiazolone, 2-[(4-chlorophenyl)amino]-5-(phenylmethyl)-

• Inchi： 1S/C16H13ClN2OS/c17-12-6-8-13(9-7-12)18-16-19-15(20)14(21-16)10-11-4-2-1-3-5-11/h1-9,14H,10H2,(H,18,19,20)
• InChI Key： GVEAYMMCIZSWDL-UHFFFAOYSA-N
• SMILES： S1C(CC2=CC=CC=C2)C(=O)N=C1NC1=CC=C(Cl)C=C1

Additional information on (2E)-5-benzyl-2-(4-chlorophenyl)imino-1,3-thiazolidin-4-one

Comprehensive Overview of (2E)-5-benzyl-2-(4-chlorophenyl)imino-1,3-thiazolidin-4-one (CAS No. 132857-12-6)

The compound (2E)-5-benzyl-2-(4-chlorophenyl)imino-1,3-thiazolidin-4-one, identified by its CAS No. 132857-12-6, is a structurally unique heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its distinctive thiazolidin-4-one core, coupled with a benzyl and 4-chlorophenyl substituent, renders it a versatile scaffold for various applications. Researchers are increasingly exploring its potential as a pharmacophore in drug discovery, particularly due to its ability to modulate biological targets such as enzymes and receptors.

In recent years, the scientific community has shown a growing interest in thiazolidinone derivatives, driven by their diverse pharmacological activities. The (2E)-5-benzyl-2-(4-chlorophenyl)imino variant, in particular, has been studied for its potential anti-inflammatory, antimicrobial, and antioxidant properties. These attributes align with current trends in green chemistry and sustainable drug development, where researchers seek eco-friendly alternatives to traditional synthetic methods. The compound's structural flexibility also makes it a candidate for molecular docking studies, a hot topic in computational chemistry and AI-driven drug design.

From a synthetic perspective, CAS No. 132857-12-6 is often synthesized via condensation reactions involving benzylamine and 4-chlorophenyl isothiocyanate, followed by cyclization. This process highlights the importance of regioselective and stereoselective control, which are critical in modern organic synthesis. The compound's E-configuration (as denoted by the (2E) prefix) further underscores its geometric specificity, a feature increasingly relevant in chiral drug development and asymmetric catalysis.

Beyond pharmaceuticals, (2E)-5-benzyl-2-(4-chlorophenyl)imino-1,3-thiazolidin-4-one has potential applications in material science. Its conjugated system and electron-withdrawing groups make it a candidate for organic semiconductors or photocatalysts, aligning with the global push for renewable energy solutions. This dual applicability—spanning both life sciences and advanced materials—positions the compound as a subject of interdisciplinary research, a trend reflected in rising searches for multi-functional organic compounds.

Quality control and analytical characterization of CAS No. 132857-12-6 typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent Good Manufacturing Practices (GMP), a recurring concern among industries prioritizing regulatory compliance. Additionally, the compound's stability under various pH conditions and thermal profiles is frequently investigated, addressing common queries about compound degradation and storage optimization.

In conclusion, (2E)-5-benzyl-2-(4-chlorophenyl)imino-1,3-thiazolidin-4-one represents a compelling case study in the convergence of chemical innovation and applied research. Its multifaceted properties resonate with contemporary scientific priorities, from precision medicine to smart materials. As databases like PubChem and Reaxys expand their entries on such compounds, the demand for detailed, accessible information—like this overview—will continue to rise, fulfilling the needs of both academia and industry.